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Compound of Interest

Compound Name: B-Nicotyrine-d3
Cat. No.: B1155201
Get Quote
\ J

Executive Summary

B-Nicotyrine-d3 (3-(1-methyl-d3-1H-pyrrol-2-yl)pyridine) is the deuterated isotopolog of [3-
nicotyrine, a minor tobacco alkaloid and a potent mechanism-based inhibitor of CYP2A6. In
drug metabolism and pharmacokinetics (DMPK), it serves as the critical Internal Standard (IS)
for the precise quantification of nicotyrine in biological matrices. Its deuterium labeling (typically
on the N-methyl group) provides a mass shift of +3 Da, preventing signal interference from the
native analyte while maintaining identical chromatographic behavior.

Chemical Profile & Specifications

Researchers must verify the isotopic purity to prevent “cross-talk” (unlabeled contribution) in
the native analyte channel.
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Parameter Specification
Compound Name B-Nicotyrine-d3
Unlabeled: 487-19-4 (Labeled CAS often not
CAS Number )
assigned; refer to Product Codes)
Molecular Formula C10H7D3N:2
Molecular Weight ~161.22 g/mol (Native: 158.20)

) ) > 99% Deuterium enrichment (Critical for MS
Isotopic Purity

sensitivity)
Chemical Purity > 95% (HPLC)
N Soluble in Methanol, Ethanol, DMSO,
Solubility
Chloroform
. Hygroscopic; Store at -20°C under inert
Stability )
atmosphere (Argon/Nitrogen)
Yellow to brown oil or low-melting solid
Appearance

(oxidizes/darkens upon air exposure)

Sourcing & Availability Landscape

Availability of deuterated standards fluctuates. The following are verified commercial sources
and contingency synthesis routes.

A. Commercial Suppliers (Verified)

Direct procurement is recommended for GLP/GMP workflows to ensure certified isotopic purity.

» Toronto Research Chemicals (TRC): The primary global manufacturer for this specific
isotopolog.

o Product Code: TRC-N445002[1]

o Format: Neat oil or solution.
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o Link:

o LGC Standards: Major distributor for TRC products, often providing easier logistics for
European/UsS labs.

o Link:

B. Contingency: Custom Synthesis Strategy

If commercial stock is unavailable, B-Nicotyrine-d3 can be synthesized from Nicotine-d3
(which is more widely available, e.g., Cayman Chemical Item 18256) via catalytic
dehydrogenation.

Mechanism: Oxidation of the pyrrolidine ring (Nicotine) to a pyrrole ring (Nicotyrine) using
Manganese Dioxide (MnO2).

(-)-Nicotine-d3 .
(Commercially Available) Oxidation

\ Dehydrogenation Yield ~60-80% B-Nicotyrine-d3

|

/ (Aromatization) (Target IS)

MnQO2 (Active)
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Click to download full resolution via product page

Figure 1: Synthesis pathway converting Nicotine-d3 to B-Nicotyrine-d3 via aromatization.

Technical Application: LC-MS/MS Method
Development

The following protocol outlines the use of B-Nicotyrine-d3 as an Internal Standard.

A. Mass Spectrometry Parameters (MRM)

Unlike Nicotine (m/z 163), 3-Nicotyrine has a highly stable aromatic pyrrole ring, altering its
fragmentation pattern.

« lonization: ESI Positive Mode (ESI+)[2]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1155201/docs?utm_src=pdf-body#nicotyrine-d3-source-synthesis-and-analytical-application-guide
https://www.benchchem.com/product/b1155201/docs?utm_src=pdf-body-img#nicotyrine-d3-source-synthesis-and-analytical-application-guide
https://www.benchchem.com/product/b1155201/docs?utm_src=pdf-body#nicotyrine-d3-source-synthesis-and-analytical-application-guide
https://www.benchchem.com/product/b1155201/docs?utm_src=pdf-body#nicotyrine-d3-source-synthesis-and-analytical-application-guide
https://discover.restek.com/application-notes/cfan2216/rapid-and-accurate-lc-msms-analysis-of-nicotine-and-related-compounds-in-urine-using-raptor-biphenyl-lc-columns-and-ms-friendly-mobile-phases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Precursor lons:
o Native: 159.1 [M+H]*
o 1S (d3): 162.1 [M+H]*

e Suggested Transitions (Optimize via Product lon Scan):
o Quantifier:159.1 - 80.1 (Pyridine ring fragment)

o IS Quantifier:162.1 — 80.1 (Note: The pyridine ring usually retains the label if the label is
on the pyrrole methyl group? CRITICAL CHECK: If d3 is on the N-methyl of the pyrrole,
and the fragment is the pyridine ring (m/z 80), the label is lost in the fragment.

o Correction: If the label is on the N-methyl, you must monitor a fragment that retains the
methyl group or monitor the parent survival.

o Recommended IS Transition:162.1 — 119.1 (Loss of propyl/fragmentation of ring retaining
N-Me) or 162.1 — 162.1 (Pseudo-MRM if fragmentation is poor) or optimize for 162.1 -
132.1 (Analogous to Nicotine loss of methylamine).

o Action: Perform a product ion scan on the d3 standard. Ensure the daughter ion contains
the deuterium.

B. Sample Preparation Workflow (LLE)

B-Nicotyrine is lipophilic (LogP ~1.6). Liquid-Liquid Extraction (LLE) provides cleaner extracts
than protein precipitation.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Sample
(Plasma/Urine 200 pL)

:

Spike IS
(B-Nicotyrine-d3 10 ng/mL)

:

Alkalinization
(Add 50puL 5N NaOH)

:

LLE Extraction
(DCM:Diethyl Ether 50:50)

:

Evaporate Organic Layer
(N2 stream @ 35°C)

:

Reconstitute
(Mobile Phase Initial)

Click to download full resolution via product page

Figure 2: Optimized Liquid-Liquid Extraction (LLE) workflow for recovery of 3-Nicotyrine.

C. Chromatographic Conditions|[2][3][4]

Column: Biphenyl or C18 (e.g., Restek Raptor Biphenyl). The Biphenyl phase offers superior
selectivity for aromatic tobacco alkaloids.

Mobile Phase A: 10mM Ammonium Formate (pH 8.5 - Basic pH improves peak shape for
alkaloids).

Mobile Phase B: Methanol or Acetonitrile.
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o Gradient: Steep gradient (e.g., 5% B to 95% B over 3 mins) as Nicotyrine is less polar than
Nicotine.

Stability & Handling Protocols
 Light Sensitivity: B-Nicotyrine oxidizes rapidly. Use amber glass vials.

o Solvent Choice: Avoid protic solvents (water/methanol) for long-term stock storage if
possible; Ethanol is acceptable, but Acetonitrile is preferred for stability.

o Adsorption: The compound can stick to glass. Use silanized glass inserts or polypropylene
vials for low-concentration samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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